Cas no 866039-76-1 (1-[(4-FLUOROPHENYL)SULFONYL]-4-(2-HYDROXYETHYL)-5-METHYL-2-PHENYL-1,2-DIHYDRO-3H-PYRAZOL-3-ONE)

• Product Name: 1-[(4-FLUOROPHENYL)SULFONYL]-4-(2-HYDROXYETHYL)-5-METHYL-2-PHENYL-1,2-DIHYDRO-3H-PYRAZOL-3-ONE
• CAS No: 866039-76-1
• MF: C₁₈H₁₇FN₂O₄S
• MW: 376.401986837387
• CID: 5226419
• Update Time: 2025-05-20

1-[(4-FLUOROPHENYL)SULFONYL]-4-(2-HYDROXYETHYL)-5-METHYL-2-PHENYL-1,2-DIHYDRO-3H-PYRAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 1-[(4-FLUOROPHENYL)SULFONYL]-4-(2-HYDROXYETHYL)-5-METHYL-2-PHENYL-1,2-DIHYDRO-3H-PYRAZOL-3-ONE
• 1-(4-fluorobenzenesulfonyl)-4-(2-hydroxyethyl)-5-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one

• Inchi： 1S/C18H17FN2O4S/c1-13-17(11-12-22)18(23)20(15-5-3-2-4-6-15)21(13)26(24,25)16-9-7-14(19)8-10-16/h2-10,22H,11-12H2,1H3
• InChI Key： RVFIFMFAEZYFKB-UHFFFAOYSA-N
• SMILES： CC1N(S(C2C=CC(F)=CC=2)(=O)=O)N(C2C=CC=CC=2)C(=O)C=1CCO

Additional information on 1-[(4-FLUOROPHENYL)SULFONYL]-4-(2-HYDROXYETHYL)-5-METHYL-2-PHENYL-1,2-DIHYDRO-3H-PYRAZOL-3-ONE

Introduction to 1-[(4-FLUOROPHENYL)SULFONYL]-4-(2-HYDROXYETHYL)-5-METHYL-2-PHENYL-1,2-DIHYDRO-3H-PYRAZOL-3-ONE (CAS No. 866039-76-1)

1-[(4-FLUOROPHENYL)SULFONYL]-4-(2-HYDROXYETHYL)-5-METHYL-2-PHENYL-1,2-DIHYDRO-3H-PYRAZOL-3-ONE, identified by its CAS number 866039-76-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolone class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a fluorophenyl moiety and a sulfonyl group, alongside an hydroxyethyl side chain and a methyl substituent, contributes to its unique chemical properties and potential therapeutic applications.

The fluorophenyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. In recent years, fluorinated aromatic compounds have been extensively studied for their role in developing more effective and selective pharmaceutical agents. The sulfonyl strong> group, on the other hand, is known for its potent bioactivity and is frequently incorporated into drug candidates to improve pharmacokinetic profiles. The combination of these features in 1-[(4-< strong>FLUOROPHENYL strong>)< strong>SULFONYL strong>]-4-(2-< strong>HYDROXYETHYL strong >)-5-< strong>METHYL strong >)-2-< strong>PHENYL strong >)-1,2-< strong>DIHYDRO strong >)-3H-< strong>PYRAZOL strong >3-one suggests that it may exhibit promising pharmacological properties.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds remains a cornerstone of drug discovery. Pyrazolone derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 1-[(4-< strong>FLUOROPHENYL strong >) < strong>SULFONYL strong >]-4-(2-< str ong>HYDROXYETHYL str ong >)-5 - < str ong>METHYL str ong >)-2 - < str ong>PHENYL str ong >)-1,2 - < str ong>DIHYDRO str ong >)-3H - < str ong>PYRAZOL str ong >3-one makes it a compelling candidate for further investigation into potential therapeutic uses.

The compound's structure also suggests potential interactions with various biological targets. The < strong>sulfonyl group can engage in hydrogen bonding with nucleophilic residues in proteins, while the fluorophenyl moiety can interact with hydrophobic pockets. Additionally, the presence of an ) SULFONYL ] - 4 - ( 2 -) - 5 - Methyl - 2 - Phenyl - 1 , 2-Dihydro - 3H-Pyrazolone - 3-one a versatile scaffold for developing new therapeutic agents.